Cas no 1323536-43-1 (1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride)
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazineethanol, α-[[2-(1-methylethyl)phenoxy]methyl]-4-(phenylmethyl)-, hydrochloride (1:2)
- 1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride
- VU0494176-1
- 1-(4-benzylpiperazin-1-yl)-3-(2-propan-2-ylphenoxy)propan-2-ol;dihydrochloride
- 1323536-43-1
- F1125-0029
- AKOS026679032
- 1-(4-benzylpiperazin-1-yl)-3-(2-isopropylphenoxy)propan-2-ol dihydrochloride
-
- Inchi: 1S/C23H32N2O2.ClH/c1-19(2)22-10-6-7-11-23(22)27-18-21(26)17-25-14-12-24(13-15-25)16-20-8-4-3-5-9-20;/h3-11,19,21,26H,12-18H2,1-2H3;1H
- InChI Key: IFDSAMNEKNEPFG-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C(C)C)CC(O)CN1CCN(CC2C=CC=CC=2)CC1.Cl
Computed Properties
- Exact Mass: 440.1997337g/mol
- Monoisotopic Mass: 440.1997337g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 403
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9Ų
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1125-0029-2μmol |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-5μmol |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-10μmol |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-20μmol |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-1mg |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-2mg |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-3mg |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-4mg |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-5mg |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1125-0029-10mg |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride |
1323536-43-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride
Introduction to 1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride (CAS No. 1323536-43-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride (CAS No. 1323536-43-1) represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, comprising a benzylpiperazine moiety linked to a phenoxypropyl backbone, make it a promising candidate for further exploration in drug discovery and therapeutic development.
Recent advancements in the field of medicinal chemistry have highlighted the importance of polyphenolic derivatives in modulating biological pathways. The presence of the propan-2-yl substituent in the phenoxypropyl group introduces a favorable lipophilicity profile, enhancing membrane permeability and potentially improving oral bioavailability. This structural attribute aligns well with the growing interest in designing molecules that can efficiently traverse biological barriers.
The dihydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability during storage and transportation. These physicochemical properties are critical for its application in both preclinical and clinical studies, ensuring consistent performance across various experimental conditions.
In the context of chemical biology, the 4-benzylpiperazine scaffold is well-documented for its ability to interact with a wide range of biological targets, including neurotransmitter receptors and ion channels. This motif has been extensively studied for its potential in treating neurological disorders, such as depression, anxiety, and schizophrenia. The incorporation of the phenoxypropyl group into this framework introduces additional functional diversity, enabling fine-tuning of pharmacokinetic and pharmacodynamic properties.
Recent research has demonstrated that derivatives of piperazine-based compounds exhibit significant activity against various therapeutic targets. For instance, studies have shown that modifications at the 4-position of the piperazine ring can influence binding affinity and selectivity towards specific receptors. The benzyl substituent in our compound not only contributes to its overall solubility but also plays a role in stabilizing interactions with biological targets through hydrophobic interactions.
The phenoxypropyl moiety further extends the molecular diversity of this compound, allowing for potential interactions with enzymes and other proteins involved in metabolic pathways. This feature is particularly intriguing for developing molecules that can modulate key enzymes responsible for drug metabolism or signal transduction. Such interactions could lead to the discovery of novel therapeutic agents with enhanced efficacy and reduced side effects.
One of the most compelling aspects of this compound is its potential application in central nervous system (CNS) drug development. The combination of the benzylpiperazine and phenoxypropyl groups creates a molecular architecture that is well-suited for targeting CNS receptors. Preliminary studies have suggested that this compound may exhibit activity against serotonin receptors, which are implicated in mood regulation and cognitive function.
Moreover, the structural similarity of this compound to known pharmacologically active molecules suggests that it may serve as a valuable scaffold for further derivatization. By introducing additional functional groups or altering existing substituents, researchers can explore new chemical space and identify compounds with improved pharmacological profiles. This approach aligns with the principles of structure-based drug design, where computational modeling and experimental validation are used to optimize molecular properties.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the benzylpiperazine moiety followed by etherification to form the phenoxypropyl group. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.
In conclusion, 1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride (CAS No. 1323536-43-1) represents a structurally interesting molecule with significant potential in medicinal chemistry and chemical biology. Its unique combination of functional groups makes it a promising candidate for further exploration in drug discovery, particularly for neurological disorders. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in developing next-generation pharmaceuticals.
1323536-43-1 (1-(4-benzylpiperazin-1-yl)-3-[2-(propan-2-yl)phenoxy]propan-2-ol dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)